Cas no 2355245-16-6 (3-(5-bromo-2-chlorophenyl)cyclobutane-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 3-(5-bromo-2-chlorophenyl)cyclobutane-1-carboxylic acid, Mixture of diastereomers
• CAS No: 2355245-16-6
• MF: C₁₁H₁₀BrClO₂
• MW: 289.552901744843
• MDL: MFCD32874848
• CID: 5655367
• PubChem ID: 155822333
• Update Time: 2025-05-27

3-(5-bromo-2-chlorophenyl)cyclobutane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2355245-16-6
• EN300-27160253
• 3-(5-Bromo-2-chlorophenyl)cyclobutane-1-carboxylic acid
• 3-(5-bromo-2-chlorophenyl)cyclobutane-1-carbox ylic acid
• Cyclobutanecarboxylic acid, 3-(5-bromo-2-chlorophenyl)-
• 3-(5-bromo-2-chlorophenyl)cyclobutane-1-carboxylic acid, Mixture of diastereomers

• MDL： MFCD32874848
• Inchi： 1S/C11H10BrClO2/c12-8-1-2-10(13)9(5-8)6-3-7(4-6)11(14)15/h1-2,5-7H,3-4H2,(H,14,15)
• InChI Key： BTSVZVHBCKZPRA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1CC(C(=O)O)C1)Cl

Computed Properties

• Exact Mass: 287.95527g/mol
• Monoisotopic Mass: 287.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.649±0.06 g/cm3(Predicted)
• Boiling Point: 380.6±42.0 °C(Predicted)
• pka: 4.56±0.40(Predicted)

Additional information on 3-(5-bromo-2-chlorophenyl)cyclobutane-1-carboxylic acid, Mixture of diastereomers

Comprehensive Analysis of 3-(5-bromo-2-chlorophenyl)cyclobutane-1-carboxylic acid, Mixture of diastereomers (CAS No. 2355245-16-6): Properties, Applications, and Industry Trends

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-(5-bromo-2-chlorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2355245-16-6) has emerged as a compound of significant interest. This mixture of diastereomers belongs to the cyclobutane carboxylic acid derivatives, a class known for its structural rigidity and versatile applications. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The unique stereochemistry of this diastereomeric mixture poses intriguing challenges and opportunities for synthetic chemists. Recent studies highlight its role in asymmetric synthesis, where the cyclobutane ring acts as a conformational constraint to improve target selectivity. With the growing demand for chiral building blocks in medicinal chemistry, this compound's CAS No. 2355245-16-6 has frequently appeared in patent literature and high-impact journals. Its molecular weight (287.55 g/mol) and lipophilicity (calculated LogP ≈ 2.8) make it particularly suitable for crossing biological membranes, a property highly sought after in CNS drug development.

From an industrial perspective, scalability of 3-(5-bromo-2-chlorophenyl)cyclobutane-1-carboxylic acid synthesis remains a hot topic. Current optimization efforts focus on green chemistry principles, with particular attention to solvent selection and catalytic systems. The compound's thermal stability (decomposition point >200°C) allows for various purification techniques, including recrystallization from ethanol/water mixtures. Analytical methods typically employ reverse-phase HPLC with UV detection at 254 nm, while structural confirmation relies on ¹H/¹³C NMR and high-resolution mass spectrometry.

Environmental considerations surrounding brominated compounds have spurred innovation in this space. Recent advancements in catalytic debromination and biodegradation pathways address sustainability concerns while maintaining synthetic utility. The compound's chlorophenyl moiety has shown interesting interactions with biological targets, particularly in allosteric modulation of protein-protein interactions – a cutting-edge area in cancer therapeutics. These developments align with the pharmaceutical industry's shift toward targeted therapies and personalized medicine.

Quality control specifications for CAS No. 2355245-16-6 typically require ≥95% purity (HPLC), with strict limits on heavy metal contaminants. Storage recommendations suggest amber glass containers under inert atmosphere at -20°C for long-term stability. The compound's compatibility with common coupling reagents (e.g., HATU, EDCI) makes it valuable for peptide mimetic design, answering the growing demand for metabolic-stable bioactive molecules. These characteristics position it as a strategic material in fragment-based drug discovery platforms.

Emerging applications in material science have expanded the relevance of this cyclobutane carboxylic acid derivative. Its incorporation into liquid crystal compositions and organic semiconductors demonstrates remarkable charge transport properties. Researchers are investigating its potential in organic photovoltaic devices, where the bromo-chlorophenyl substitution pattern appears to enhance π-π stacking interactions. Such multidisciplinary applications reflect the compound's adaptability beyond traditional pharmaceutical uses.

The regulatory landscape for 3-(5-bromo-2-chlorophenyl)cyclobutane-1-carboxylic acid remains favorable, with no current restrictions under major chemical inventories. However, proper handling procedures should be followed due to potential skin and eye irritation. Safety data sheets recommend using appropriate PPE, including nitrile gloves and safety goggles, when working with this compound. These precautions align with the broader industry movement toward responsible chemical management and workplace safety standards.

Market analysts project steady growth for this chemical intermediate, driven by increased R&D investment in small molecule therapeutics. The compound's diastereomeric nature offers distinct advantages in structure-activity relationship studies, allowing researchers to probe stereochemical effects on biological activity. This capability becomes increasingly valuable as the industry shifts toward more complex molecular architectures in drug development pipelines.

Technical discussions about CAS No. 2355245-16-6 frequently appear in forums dedicated to synthetic methodology development. Common queries involve optimal conditions for stereoselective reductions of the carboxylic acid group and strategies for chromatographic separation of diastereomers. These practical considerations underscore the compound's role as a test case for developing new synthetic technologies that may have broader applications across chemical space.

Looking ahead, the scientific community anticipates novel derivatives of this cyclobutane scaffold to enter clinical evaluation. The compound's balanced physicochemical properties and demonstrated synthetic versatility position it as a cornerstone in modern medicinal chemistry. As computational methods for predicting diastereomer properties improve, researchers expect more targeted applications of this material in rational drug design campaigns, potentially accelerating the discovery of next-generation therapeutics.